Cas no 2138229-15-7 (1-(2-amino-4,4,4-trifluorobutoxy)-2-methoxyethane)

• Product Name: 1-(2-amino-4,4,4-trifluorobutoxy)-2-methoxyethane
• CAS No: 2138229-15-7
• MF: C₇H₁₄F₃NO₂
• MW: 201.186772823334
• CID: 6313367
• PubChem ID: 165847458
• Update Time: 2025-10-21

1-(2-amino-4,4,4-trifluorobutoxy)-2-methoxyethane Chemical and Physical Properties

Names and Identifiers

• 1-(2-amino-4,4,4-trifluorobutoxy)-2-methoxyethane
• 2138229-15-7
• EN300-1122233

• Inchi： 1S/C7H14F3NO2/c1-12-2-3-13-5-6(11)4-7(8,9)10/h6H,2-5,11H2,1H3
• InChI Key： HINYBJPILDYYJM-UHFFFAOYSA-N
• SMILES： FC(CC(COCCOC)N)(F)F

Computed Properties

• Exact Mass: 201.09766318g/mol
• Monoisotopic Mass: 201.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(2-amino-4,4,4-trifluorobutoxy)-2-methoxyethane

Introduction to 1-(2-amino-4,4,4-trifluorobutoxy)-2-methoxyethane (CAS No. 2138229-15-7)

The compound 1-(2-amino-4,4,4-trifluorobutoxy)-2-methoxyethane, identified by the CAS number 2138229-15-7, represents a significant advancement in the field of specialty chemicals and pharmaceutical intermediates. This compound, featuring a unique structural configuration, has garnered attention due to its potential applications in drug development and material science. The presence of both amino and methoxy functional groups, combined with a trifluorobutoxy side chain, imparts distinctive chemical properties that make it a valuable candidate for further exploration.

Recent research in the domain of organofluorine chemistry has highlighted the importance of fluorinated compounds in enhancing the bioavailability and metabolic stability of pharmaceuticals. The structural motif of 1-(2-amino-4,4,4-trifluorobutoxy)-2-methoxyethane aligns well with this trend, as the incorporation of fluorine atoms can modulate the electronic and steric environment of molecules, thereby influencing their biological activity. This compound exemplifies how strategic fluorination can be leveraged to design more effective therapeutic agents.

The synthesis of 1-(2-amino-4,4,4-trifluorobutoxy)-2-methoxyethane involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the trifluorobutoxy group necessitates specialized reagents and catalysts to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the sophistication of modern chemical synthesis techniques.

In the realm of pharmaceutical applications, 1-(2-amino-4,4,4-trifluorobutoxy)-2-methoxyethane has shown promise as a precursor for biologically active molecules. Its bifunctional nature allows for further derivatization into more complex scaffolds that can interact with biological targets. For instance, modifications at the amino group can introduce chiral centers or other functional moieties that enhance binding affinity and selectivity. Such flexibility makes this compound a versatile building block for medicinal chemists seeking to develop novel therapeutics.

Moreover, the methoxy group in 1-(2-amino-4,4,4-trifluorobutoxy)-2-methoxyethane contributes to solubility and metabolic stability, which are critical factors in drug design. The trifluorobutoxy moiety further enhances these properties by introducing lipophilicity while maintaining electronic balance. This combination makes the compound an attractive candidate for oral formulations and prolonged circulation in biological systems. Studies have begun to explore its potential in developing treatments for neurological disorders and anti-inflammatory agents where such structural features are particularly beneficial.

From a material science perspective, 1-(2-amino-4,4,4-trifluorobutoxy)-2-methoxyethane exhibits interesting physicochemical properties that could be exploited in advanced materials. The fluorinated side chain imparts thermal stability and resistance to degradation under harsh conditions. These characteristics are particularly relevant in coatings, adhesives, and specialty polymers where performance under extreme environments is paramount. Ongoing research aims to harness these properties for next-generation materials with enhanced durability and functionality.

The regulatory landscape for compounds like 1-(2-amino-4,4,4-trifluorobutoxy)-2-methoxyethane is also evolving to accommodate new synthetic methodologies and applications. As synthetic chemists develop more efficient routes to complex fluorinated molecules, regulatory agencies are adapting guidelines to ensure safety and environmental compliance. This dynamic interplay between innovation and regulation underscores the importance of rigorous testing and documentation in bringing new chemical entities like this one to market.

In conclusion,1-(2-amino-4,4,4-trifluorobutoxy)-2-methoxyethane (CAS No. 2138229-15-7) represents a promising candidate for both pharmaceutical development and advanced material applications. Its unique structural features offer a rich ground for further exploration in drug discovery and material science. As research continues to uncover new possibilities with this compound, it is poised to play an increasingly significant role in addressing challenges across multiple industries.